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Compound Name: Methyl 2-(aminomethyl)nicotinate

Cat. No.: B1611452 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Methyl 2-(aminomethyl)nicotinate is a heterocyclic compound belonging to the pyridine

family, characterized by a methyl ester and an aminomethyl group at the 2- and 3-positions of

the pyridine ring, respectively. While specific literature on methyl 2-(aminomethyl)nicotinate
is sparse, this technical guide provides a comprehensive overview of its synthesis,

physicochemical properties, and potential biological activities by drawing parallels with its

structural isomers and related nicotinic acid derivatives. This document aims to serve as a

valuable resource for researchers and professionals in drug discovery and development by

consolidating available data, presenting detailed experimental protocols, and visualizing key

chemical and biological pathways.

Introduction
Nicotinic acid and its derivatives are a well-established class of compounds with diverse

pharmacological activities.[1][2] Methyl nicotinate, a simple ester of nicotinic acid, is known for

its topical vasodilatory effects.[3][4] The introduction of an aminomethyl group to the nicotinic

acid scaffold, as seen in methyl 2-(aminomethyl)nicotinate, presents an interesting

modification that could modulate its biological profile. This guide explores the existing, albeit

limited, knowledge on the target compound and leverages data from closely related analogs to

infer its potential properties and mechanisms of action.
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Physicochemical Properties
Quantitative data for methyl 2-(aminomethyl)nicotinate is not readily available in the public

domain. However, data for its hydrochloride salt and a structural isomer are presented below

for comparison.

Compound
CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Form
Storage
Conditions

Methyl 2-

(aminomethyl

)nicotinate

hydrochloride

151509-01-2 C₈H₁₁ClN₂O₂ 202.64 Solid

Inert

atmosphere,

2-8°C

Methyl 5-

(aminomethyl

)nicotinate

hydrochloride

1260791-59-

0
C₈H₁₀ClN₂O₂ Not specified Not specified Not specified

Methyl 2-

aminonicotina

te

14667-47-1 C₇H₈N₂O₂ 152.15 Not specified

-80°C (6

months),

-20°C (1

month)

Synthesis and Experimental Protocols
While a specific, detailed synthesis protocol for methyl 2-(aminomethyl)nicotinate was not

found in the reviewed literature, synthetic routes for related compounds provide a foundational

methodology.

General Synthetic Approach for Aminomethyl
Nicotinates
The synthesis of aminomethyl nicotinate derivatives can be approached through the reduction

of a corresponding cyanonicotinate precursor.

Experimental Workflow: Synthesis of Aminomethyl Nicotinate Derivatives
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Methyl 5-cyanonicotinate

Catalytic Hydrogenation
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(Prevents pyridine ring over-reduction) Methyl 5-(aminomethyl)nicotinate
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Caption: General workflow for the synthesis of methyl 5-(aminomethyl)nicotinate via catalytic

hydrogenation.

Synthesis of Methyl 2-methylnicotinate
A patented method describes the synthesis of the related compound, methyl 2-

methylnicotinate, which could potentially be adapted.

Experimental Protocol:

Step 1: Formation of Intermediate B: 1,1,3,3-tetramethoxypropane or 1,1,3,3-

tetraethoxypropane is reacted under acidic conditions to yield compound B.

Step 2: Condensation Reaction: Compound B is then reacted with a beta-aminocrotonic acid

ester in an organic solvent to produce methyl 2-methylnicotinate.

This process is highlighted as being safer by avoiding the use of malodorous acrolein and

offers a yield of over 65% with a purity of more than 98%.

Biological Activity and Potential Applications
Direct studies on the biological activity of methyl 2-(aminomethyl)nicotinate are lacking.

However, the activities of related nicotinic acid derivatives suggest potential therapeutic

applications.
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Vasodilatory and Anti-inflammatory Effects
Methyl nicotinate is a known rubefacient and vasodilator.[2] Topical application induces

localized erythema and increases blood flow.[4] This effect is believed to be mediated by the

release of prostaglandins.[3] Derivatives of nicotinic acid have also been explored for their anti-

inflammatory properties.[5] The aminomethyl group in the target compound could potentially

modulate these activities.

Neurological and Cardiovascular Applications
The structural isomer, methyl 5-(aminomethyl)nicotinate, is suggested to interact with nicotinic

acetylcholine receptors, which could lead to vasodilation and modulation of neurotransmitter

release.[6] This points to potential applications in cardiovascular and neurological disorders.

Antimicrobial Activity
Novel nicotinic acid derivatives have been synthesized and evaluated for their antimicrobial

activity against various bacterial and fungal strains.[7] This suggests that the core nicotinic acid

scaffold can be a valuable starting point for the development of new anti-infective agents.

Mechanism of Action
The proposed mechanism of action for the vasodilatory effects of methyl nicotinate involves the

prostaglandin pathway and local sensory nerves.

Signaling Pathway: Vasodilation by Methyl Nicotinate
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Caption: Proposed mechanism of vasodilation induced by topical methyl nicotinate.[3]

Experimental Protocol: Investigating the Mechanism of Vasodilation

A study on methyl nicotinate-induced skin blood flow involved the following methodology:

Subjects: Healthy volunteers.

Inhibitors: Selective inhibitors for NO-mediated (L-NMMA), nerve-mediated

(lidocaine/prilocaine), and cyclooxygenase-mediated (NSAID) pathways were applied.

Application: Methyl nicotinate was applied topically.

Measurement: Microvascular responses were measured using laser speckle contrast

imaging (LSCI).

Results: NSAIDs and lidocaine/prilocaine significantly reduced the perfusion increase, while

L-NMMA had no effect, indicating the involvement of the prostaglandin pathway and local

sensory nerves.[3]
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Conclusion
Methyl 2-(aminomethyl)nicotinate remains a compound with limited specific research.

However, by examining its structural analogs, a picture of its potential chemical and biological

properties emerges. The synthetic pathways and biological activities of related nicotinic acid

derivatives provide a strong foundation for future research into this specific molecule. This

guide consolidates the available information to facilitate further investigation into the

therapeutic potential of methyl 2-(aminomethyl)nicotinate and its derivatives in areas such as

inflammation, cardiovascular disease, and neurology. Further studies are warranted to

elucidate the precise pharmacological profile of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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review]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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